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Compound of Interest

Compound Name:
2-chloro-N-(4-

methylphenyl)acetamide

Cat. No.: B103440 Get Quote

Essential Safety and Handling Guide for 2-chloro-N-
(4-methylphenyl)acetamide
This guide provides immediate and essential safety and logistical information for the handling

and disposal of 2-chloro-N-(4-methylphenyl)acetamide. The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals

by providing clear, step-by-step guidance.

Key Safety and Hazard Information
2-chloro-N-(4-methylphenyl)acetamide is a chemical compound that requires careful

handling due to its potential health and environmental hazards. Key risks include serious eye

damage, skin irritation, and the potential to cause an allergic skin reaction.[1][2][3]

Furthermore, this substance is very toxic to aquatic life with long-lasting effects.[1][3]

Adherence to the safety protocols outlined below is crucial for mitigating these risks.
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Hazard Category Description GHS Classification
Precautionary

Statements

Acute Toxicity (Oral,

Dermal, Inhalation)

Harmful if swallowed,

in contact with skin, or

if inhaled.[2]

Acute Tox. 4[2]

P261: Avoid breathing

dust/fume/gas/mist/va

pors/spray. P264:

Wash skin thoroughly

after handling. P270:

Do not eat, drink or

smoke when using

this product. P271:

Use only outdoors or

in a well-ventilated

area. P301+P312: IF

SWALLOWED: Call a

POISON CENTER or

doctor/physician if you

feel unwell.

P302+P352: IF ON

SKIN: Wash with

plenty of soap and

water. P304+P340: IF

INHALED: Remove

person to fresh air and

keep comfortable for

breathing.[2]

Skin

Corrosion/Irritation

Causes skin irritation.

[2]
Skin Irrit. 2[2]

P280: Wear protective

gloves. P332+P313: If

skin irritation occurs:

Get medical

advice/attention.

P362: Take off

contaminated clothing

and wash before

reuse.[2]
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Serious Eye

Damage/Eye Irritation

Causes serious eye

damage.[1][2]
Eye Dam. 1[2]

P280: Wear eye

protection/face

protection.

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing. P310:

Immediately call a

POISON CENTER or

doctor/physician.[2]

Skin Sensitization
May cause an allergic

skin reaction.[1]
Skin Sens. 1

P272: Contaminated

work clothing should

not be allowed out of

the workplace.

P333+P313: If skin

irritation or rash

occurs: Get medical

advice/attention.[4]

Hazardous to the

Aquatic Environment

Very toxic to aquatic

life with long lasting

effects.[1]

Aquatic Acute 1,

Aquatic Chronic 1

P273: Avoid release to

the environment.

P391: Collect spillage.

[1]

Occupational

Exposure Limits

(OELs)

No specific

occupational exposure

limit values have been

established for this

substance.[1][3][5]

Not Applicable

Handle in accordance

with good industrial

hygiene and safety

practice.[3]

Experimental Protocols
Safe Handling Protocol
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1. Engineering Controls:

Always work in a well-ventilated area.[4]

Use a chemical fume hood for all procedures that may generate dust or aerosols.

Ensure that an eyewash station and safety shower are readily accessible.[1]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles that conform to EN166 (EU) or

NIOSH (US) standards.[5] A face shield should be used in situations with a higher risk of

splashing.

Skin Protection:

Wear a lab coat or other suitable protective clothing.

Use chemically resistant gloves that comply with EN 374 standards.[4] Inspect gloves for

any signs of damage before use.

Respiratory Protection: If dust formation is likely and engineering controls are insufficient,

use a NIOSH/MSHA or European Standard EN 149 approved respirator with a particulate

filter.[3]

3. Handling Procedures:

Avoid all direct contact with the substance.[4]

Do not breathe dust.[4]

Weigh and transfer the chemical in a fume hood to minimize dust generation.

Wash hands thoroughly after handling and before breaks.[2]

4. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]
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Keep away from incompatible materials such as strong oxidizing agents.

Disposal Plan
1. Waste Identification and Segregation:

2-chloro-N-(4-methylphenyl)acetamide and any materials contaminated with it (e.g.,

gloves, weighing paper, pipette tips) must be treated as hazardous waste.[1]

Collect all waste in a designated, properly labeled, and sealed container.

2. Disposal Method:

The recommended method of disposal is to dissolve the compound in a combustible solvent

and incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[1]

Alternatively, dispose of the waste at an approved hazardous waste disposal facility.

Do not dispose of this chemical down the drain or into the environment.

3. Spill Response:

In the event of a spill, evacuate the area.

Wear the appropriate PPE as outlined above.

Carefully sweep up the solid material, avoiding dust generation, and place it in a sealed

container for disposal.

Clean the spill area with a suitable solvent and then wash with soap and water.

Collect all cleanup materials as hazardous waste.

Visual Workflows
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Caption: A workflow diagram for the safe handling of 2-chloro-N-(4-methylphenyl)acetamide.
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Caption: A workflow diagram for the proper disposal of 2-chloro-N-(4-
methylphenyl)acetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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